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Compound of Interest

Compound Name: Octyl isononanoate

Cat. No.: B12647603

Unveiling the Thermal Profile of Octyl
Isononanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermal properties of
octyl isononanoate, a widely used emollient in the pharmaceutical and cosmetic industries.
Understanding the melting and boiling points of this ester is crucial for formulation
development, stability testing, and manufacturing process design. This document outlines the
key thermal characteristics, details the experimental methodologies for their determination, and
presents a logical workflow for these analytical procedures.

Core Thermal Properties of Octyl Isononanoate

Octyl isononanoate is the ester formed from the reaction of isononanoic acid and 2-ethylhexyl
alcohol. Its branched-chain structure contributes to a low freezing point and viscosity, making it
a valuable component in various formulations. The key thermal properties are summarized
below.

Data Presentation: Thermal Properties
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Property Value
Melting Point ~-20°C
Boiling Point ~294°C

Note: These values are approximate and can be influenced by the purity of the substance and
the experimental conditions under which they are measured.

Experimental Protocols for Thermal Analysis

The determination of melting and boiling points is governed by internationally recognized
standards to ensure accuracy and reproducibility. The following protocols are based on the
guidelines established by the Organisation for Economic Co-operation and Development
(OECD).

Melting Point Determination (Based on OECD Guideline
102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state at atmospheric pressure. For a substance like octyl isononanoate, which has a very low
melting point, methods for determining the freezing point or pour point are most applicable.

Several methods can be employed for this determination:

o Capillary Method: A small, solidified sample of octyl isononanoate is introduced into a
capillary tube. The tube is then heated in a controlled manner in a liquid bath or a metal
block apparatus. The temperatures at which the first signs of melting are observed and at
which the substance becomes completely liquid are recorded as the melting range.

 Differential Scanning Calorimetry (DSC): This thermoanalytical technique measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference as a function of temperature. The melting point is identified as the peak of the
endothermic transition on the DSC thermogram.

e Pour Point Method: This method is particularly useful for oils and liquids with low
solidification points. The sample is cooled at a specified rate, and the temperature at which it
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ceases to flow when the container is tilted is recorded as the pour point, which is often used
as an approximation of the melting point for such materials.

Boiling Point Determination (Based on OECD Guideline
103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Commonly used methods for determining the boiling point include:

o Ebulliometer Method: An ebulliometer is a device specifically designed for the precise
measurement of boiling points. It involves heating the liquid to its boiling point and measuring
the temperature of the vapor-liquid equilibrium.

o Dynamic Method: The vapor pressure of the substance is measured as a function of
temperature. The boiling point is the temperature at which the vapor pressure reaches the
standard atmospheric pressure (101.325 kPa)[1][2][3].

« Distillation Method: The substance is distilled, and the temperature of the vapor is measured
as the liquid boils. For a pure substance, the boiling point should remain constant throughout
the distillation process.

« Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): Similar to
melting point determination, these thermal analysis techniques can be used to determine the
boiling point by identifying the onset temperature of the endothermic boiling transition.

Mandatory Visualization: Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the thermal
properties of a liquid substance like octyl isononanoate.
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Caption: Workflow for Thermal Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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